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Compound of Interest

Compound Name: Linoleic Acid-d4

Cat. No.: B163651 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Linoleic Acid-d4, a deuterated form of

the essential omega-6 fatty acid, linoleic acid. This document is intended for researchers,

scientists, and drug development professionals, offering detailed information on its properties,

applications, and relevant experimental protocols.

Core Compound Specifications
Linoleic Acid-d4 is a critical tool in lipidomics and metabolic research, primarily utilized as an

internal standard for the accurate quantification of its non-labeled counterpart in various

biological matrices.
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Property Value Source(s)

CAS Number 79050-23-0 [1][2][3][4]

Molecular Formula C₁₈H₂₈D₄O₂

Molecular Weight 284.5 g/mol

Formal Name
9Z,12Z-octadecadienoic-

9,10,12,13-d4 acid

Synonyms
C18:2(9Z,12Z)-d4, C18:2 n-6-

d4, FA 18:2-d4

Purity ≥98%

Applications in Quantitative Analysis
Linoleic Acid-d4 is the preferred internal standard for mass spectrometry-based quantification

of linoleic acid due to its chemical similarity and distinct mass, which allows for correction of

variability during sample preparation and analysis.

Experimental Protocol: Quantification of Total Linoleic
Acid in Plasma by GC-MS
This protocol outlines the steps for the analysis of total linoleic acid in plasma samples using

gas chromatography-mass spectrometry (GC-MS) with Linoleic Acid-d4 as an internal

standard.

1. Sample Preparation and Hydrolysis:

Thaw frozen plasma samples on ice.

In a glass tube, combine 100 µL of plasma with a known amount of Linoleic Acid-d4.

To hydrolyze esterified lipids, add 2 mL of 0.5 M methanolic NaOH.

Cap the tube and heat at 100°C for 10 minutes.

2. Derivatization to Fatty Acid Methyl Esters (FAMEs):
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Cool the sample to room temperature.

Add 2 mL of 14% BF₃-Methanol reagent.

Recap the tube and heat at 100°C for 5 minutes to facilitate the methylation of free fatty

acids to FAMEs.

3. Extraction:

Cool the sample to room temperature.

Add 2 mL of n-heptane and 2 mL of a saturated sodium chloride solution.

Vortex thoroughly to extract the FAMEs into the organic layer.

Centrifuge to separate the phases and carefully transfer the upper heptane layer to a new

tube.

4. GC-MS Analysis:

Inject 1 µL of the extracted sample into the GC-MS system.

Gas Chromatography Conditions:

Column: Use a suitable capillary column for FAME analysis (e.g., DB-23).

Injector Temperature: 250°C.

Oven Program: Start at 150°C, ramp to 270°C at 10°C/min, then increase to 310°C at

40°C/min and hold for 1 minute.

Mass Spectrometry Conditions:

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Selected Ion Monitoring (SIM) to monitor characteristic ions for linoleic

acid methyl ester and its deuterated internal standard.

5. Quantification:
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Calculate the peak area ratio of the analyte to the internal standard.

Determine the concentration of linoleic acid in the sample by comparing this ratio to a

standard curve prepared with known concentrations of unlabeled linoleic acid and the same

amount of internal standard.
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GC-MS workflow for linoleic acid quantification.
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Experimental Protocol: Quantification of Free Linoleic
Acid by LC-MS/MS
This protocol details the analysis of non-esterified linoleic acid in plasma using liquid

chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation and Protein Precipitation:

In a microcentrifuge tube, add 10 µL of Linoleic Acid-d4 internal standard to 100 µL of

plasma.

Add 750 µL of methyl-tert-butyl ether (MTBE) and 225 µL of methanol.

Vortex for 1 minute and incubate on ice for 1 hour, with brief vortexing every 15 minutes.

2. Phase Separation:

Add 188 µL of LC-MS grade water to induce phase separation.

Vortex for 20 seconds and centrifuge at 14,000 x g for 10 minutes at 4°C.

3. Extraction:

Carefully transfer the upper organic phase to a new tube.

Dry the extract under a stream of nitrogen or using a vacuum concentrator.

4. LC-MS/MS Analysis:

Reconstitute the dried extract in 100 µL of the initial mobile phase.

Inject the sample onto the LC-MS/MS system.

Liquid Chromatography Conditions:

Column: C18 reversed-phase column.

Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.
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Mobile Phase B: Acetonitrile/Isopropanol (90:10) with 0.1% formic acid and 10 mM

ammonium formate.

Gradient: A suitable gradient to separate linoleic acid from other fatty acids.

Mass Spectrometry Conditions:

Ionization Mode: Negative Electrospray Ionization (ESI-).

Acquisition Mode: Multiple Reaction Monitoring (MRM) for the specific precursor-to-

product ion transitions of linoleic acid and Linoleic Acid-d4.

5. Quantification:

Quantify linoleic acid by comparing the peak area ratio of the analyte to the internal standard

against a calibration curve.
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LC-MS/MS workflow for free linoleic acid.
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Role in Signaling Pathways: PPARγ Activation
Linoleic acid and its metabolites are known to be endogenous ligands for Peroxisome

Proliferator-Activated Receptors (PPARs), particularly PPARγ. PPARs are nuclear receptors

that play a crucial role in the regulation of lipid and glucose metabolism.

The activation of PPARγ by linoleic acid metabolites, such as 13-hydroxyoctadecadienoic acid

(13-HODE), leads to the transcription of target genes involved in adipogenesis and insulin

sensitivity. While Linoleic Acid-d4 is not typically used as the primary activating ligand in such

assays, it can be employed in metabolic studies to trace the conversion of linoleic acid to its

active metabolites.

A typical PPARγ activation assay involves:

Cell Culture: Using a cell line that expresses PPARγ.

Transfection: Introducing a reporter gene construct that is responsive to PPARγ activation.

Treatment: Exposing the cells to the test compound (e.g., a linoleic acid metabolite).

Measurement: Quantifying the expression of the reporter gene (e.g., luciferase activity) as a

measure of PPARγ activation.

Cellular Environment

Nucleus

Linoleic Acid Oxidized Metabolites
(e.g., 13-HODE)

Metabolism PPARγBinds & Activates

PPRE
(DNA Response Element)

RXR

Target Gene
Transcription

Activation

Click to download full resolution via product page

PPARγ activation by linoleic acid metabolites.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b163651?utm_src=pdf-body
https://www.benchchem.com/product/b163651?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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